Cas no 2034352-43-5 (2-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide)

2-Chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide is a fluorinated benzamide derivative with a pyrazole-containing side chain, exhibiting potential as an intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the chloro and fluoro substituents on the benzamide core, enhance reactivity and selectivity in cross-coupling and substitution reactions. The 3,5-dimethyl-4-phenylpyrazole moiety contributes to steric and electronic modulation, improving binding affinity in target interactions. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules due to its balanced lipophilicity and metabolic stability. High-purity grades ensure reproducibility in research applications, making it a reliable choice for exploratory studies in drug discovery and chemical biology.

2-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide structure

2034352-43-5 structure

Product Name:2-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide

CAS No:2034352-43-5

MF:C₂₀H₁₉ClFN₃O

MW:371.835767030716

CID:5334242

Update Time:2025-05-28

2-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-6-fluorobenzamide
- 2-chloro-N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-6-fluorobenzamide
- 2-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide
- Inchi： 1S/C20H19ClFN3O/c1-13-18(15-7-4-3-5-8-15)14(2)25(24-13)12-11-23-20(26)19-16(21)9-6-10-17(19)22/h3-10H,11-12H2,1-2H3,(H,23,26)
- InChI Key： FYMBFAJFSGSXCI-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C(NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 474
XLogP3: 4.3
Topological Polar Surface Area: 46.9

2-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6525-4729-2μmol	2-chloro-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-6-fluorobenzamide	2034352-43-5	2μmol	$57.0	2023-09-08
Life Chemicals	F6525-4729-5μmol	2-chloro-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-6-fluorobenzamide	2034352-43-5	5μmol	$63.0	2023-09-08
Life Chemicals	F6525-4729-10μmol	2-chloro-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-6-fluorobenzamide	2034352-43-5	10μmol	$69.0	2023-09-08
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Life Chemicals	F6525-4729-2mg	2-chloro-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-6-fluorobenzamide	2034352-43-5	2mg	$59.0	2023-09-08
Life Chemicals	F6525-4729-3mg	2-chloro-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-6-fluorobenzamide	2034352-43-5	3mg	$63.0	2023-09-08
Life Chemicals	F6525-4729-4mg	2-chloro-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-6-fluorobenzamide	2034352-43-5	4mg	$66.0	2023-09-08
Life Chemicals	F6525-4729-5mg	2-chloro-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-6-fluorobenzamide	2034352-43-5	5mg	$69.0	2023-09-08
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